Cas no 1858176-45-0 (4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene)

• Product Name: 4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene
• CAS No: 1858176-45-0
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• CID: 5284860
• PubChem ID: 165445470
• Update Time: 2025-05-24

4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene Chemical and Physical Properties

Names and Identifiers

• EN300-677061
• 4-(chloromethyl)-6-methanesulfonylhex-1-ene
• 1858176-45-0
• 4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene

• Inchi： 1S/C8H15ClO2S/c1-3-4-8(7-9)5-6-12(2,10)11/h3,8H,1,4-7H2,2H3
• InChI Key： DLIXVRUKIBHQIR-UHFFFAOYSA-N
• SMILES： C=CCC(CCl)CCS(C)(=O)=O

Computed Properties

• Exact Mass: 210.0481286g/mol
• Monoisotopic Mass: 210.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 358.9±35.0 °C(Predicted)

Additional information on 4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene

4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene: A Comprehensive Overview

4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene (CAS No. 1858176-45-0) is a versatile organic compound with a unique structure that combines both chloromethyl and methylsulfonyl functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and advanced chemical synthesis. The molecule's structure, which includes a six-carbon chain with a double bond at the 1-position, makes it highly reactive and suitable for a wide range of chemical transformations.

The chloromethyl group attached to the fourth carbon of the hexene chain introduces electrophilic reactivity, enabling the compound to participate in nucleophilic substitution reactions. On the other hand, the methylsulfonyl group at the sixth carbon provides electron-withdrawing effects, enhancing the stability of intermediates during reactions. This combination of functional groups makes 4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene a valuable building block in organic synthesis.

Recent studies have highlighted the use of this compound in the development of advanced materials. For instance, researchers have explored its role in synthesizing novel polymers with enhanced mechanical properties. The ability of 4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene to undergo ring-opening polymerization has been leveraged to create materials with improved tensile strength and thermal stability. These findings underscore its potential in the field of materials science.

In the pharmaceutical industry, 4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene has been investigated as a precursor for bioactive compounds. Its reactivity allows for the synthesis of complex molecules with therapeutic potential. For example, studies have shown that derivatives of this compound can exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

The synthesis of 4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene involves a multi-step process that typically starts with alkene chlorination followed by sulfonation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements are critical for scaling up production to meet growing demand across various industries.

From an environmental perspective, researchers are also exploring the biodegradation pathways of 4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene to assess its environmental impact. Preliminary studies suggest that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems. This information is crucial for developing sustainable practices in its production and application.

In conclusion, 4-(Chloromethyl)-6-(methylsulfonyl)-1-hexene (CAS No. 1858176-45-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new potential uses and improve synthetic methods, this compound is poised to play an even more significant role in advancing modern chemistry.